Cas no 1001756-07-5 (4-Ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol)

4-Ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole-thiol core substituted with ethyl and pyrazolyl groups. This structure confers potential utility in medicinal chemistry and agrochemical applications due to its ability to act as a versatile scaffold for further functionalization. The presence of the thiol group enhances reactivity, enabling participation in nucleophilic substitution or metal coordination, while the pyrazolyl moiety may contribute to binding interactions in biological systems. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of enzyme inhibitors or bioactive agents. The compound's stability and synthetic accessibility further support its use in research and industrial settings.
4-Ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol structure
1001756-07-5 structure
Product Name:4-Ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol
CAS No:1001756-07-5
MF:C9H13N5S
MW:223.298019170761
MDL:MFCD03423541
CID:3058159
PubChem ID:7021648
Update Time:2025-06-07

4-Ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol
    • AKOS B015850
    • ART-CHEM-BB B015850
    • 4-ETHYL-5-(1-ETHYL-1 H-PYRAZOL-4-YL)-4 H-[1,2,4]TRIAZOLE-3-THIOL
    • 1001756-07-5
    • AKOS000305572
    • EN300-228880
    • 4-ethyl-5-(1-ethylpyrazol-4-yl)-2H-1,2,4-triazole-3-thione
    • 4-ethyl-3-(1-ethylpyrazol-4-yl)-1H-1,2,4-triazole-5-thione
    • 4-Ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-[1,2,4]-triazole-3-thiol
    • STK309903
    • 4-ETHYL-5-(1-ETHYL-1H-PYRAZOL-4-YL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
    • 4-ethyl-5-(1-ethyl-1h-pyrazol-4-yl)-4h-[1,2,4]triazole-3-thiol
    • BBL038439
    • MDL: MFCD03423541
    • Inchi: 1S/C9H13N5S/c1-3-13-6-7(5-10-13)8-11-12-9(15)14(8)4-2/h5-6H,3-4H2,1-2H3,(H,12,15)
    • InChI Key: RPOJAPVGAUPDQM-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=NN(CC)C=2)N1CC

Computed Properties

  • Exact Mass: 223.08916661Da
  • Monoisotopic Mass: 223.08916661Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 77.5Ų

4-Ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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Additional information on 4-Ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol

4-Ethyl-5-(1-Ethyl-1H-Pyrazol-4-Yl)-4H-1,2,4-Triazole-3-Thiol: A Comprehensive Overview

The compound 4-Ethyl-5-(1-Ethyl-1H-Pyrazol-4-Yl)-4H-1,2,4-Triazole-3-Thiol (CAS No. 1001756-07-5) is a fascinating organic molecule with a complex structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied for their unique chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-Ethyl-5-(1-Ethyl-1H-Pyrazol-4-Yl)-4H-1,2,4-Triazole-3-Thiol is characterized by a triazole ring fused with a pyrazole moiety. The presence of ethyl groups at specific positions enhances the molecule's stability and reactivity. Recent studies have highlighted the importance of such structural features in determining the compound's biological activity and chemical reactivity.

One of the most significant aspects of this compound is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the design of new antibiotics and antifungal agents. The thiol group in the molecule plays a crucial role in its ability to interact with biological targets, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, 4-Ethyl-5-(1-Ethyl-1H-Pyrazol-4-Yl)-4H-1,2,4-Triazole-3-Thiol has shown potential in the field of materials science. Its unique electronic properties make it a suitable candidate for use in advanced materials such as conductive polymers and sensors. Recent advancements in nanotechnology have further expanded its applications, with researchers exploring its use in the development of novel nanomaterials.

The synthesis of this compound involves a series of intricate organic reactions. The most common approach involves the condensation of appropriate starting materials under controlled conditions to form the desired triazole-pyrazole hybrid structure. Optimization of reaction conditions has been a key focus area for chemists aiming to improve yield and purity.

From an environmental perspective, understanding the degradation pathways of 4-Ethyl-5-(1-Ethyl-1H-Pyrazol-4-Yl)-4H-1,2,4-Triazole-3-Thiol is crucial for assessing its environmental impact. Recent studies have revealed that the compound undergoes biodegradation under specific conditions, which is promising for its sustainable use in various industrial applications.

In conclusion, 4-Ethyl-5-(1-Ethyl

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